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These application notes provide a comprehensive overview of the role of Chemokine (C-C
motif) Ligand 25 (CCL25), also known as Thymus-Expressed Chemokine (TECK), in various
disease models. The information presented herein is intended to guide researchers in
designing and conducting experiments to investigate the CCL25/CCR9 signaling axis.

Introduction to CCL25

CCL25 is a small cytokine belonging to the CC chemokine family. It acts as the sole ligand for
the G protein-coupled receptor CCR9.[1] The CCL25/CCR9 axis is a critical regulator of
immune cell trafficking, particularly of T cells, to the small intestine and thymus under normal
physiological conditions.[2] Dysregulation of this signaling pathway has been implicated in the
pathogenesis of several inflammatory diseases and various forms of cancer, making it a
promising target for therapeutic intervention.[3][4]

Application in Disease Models

The CCL25/CCR9 signaling pathway is a key player in the progression of several inflammatory
and oncological conditions.
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Inflammatory Diseases

Rheumatoid Arthritis (RA): In RA, CCL25 is found at elevated levels in the synovial fluid and is
released by fibroblasts and macrophages.[5] It promotes the infiltration of monocytes and
fibroblasts into the synovium and stimulates the production of pro-inflammatory cytokines like
IL-6 and TNF-a.[3][5] Blocking the CCL25/CCR9 interaction has been shown to suppress
collagen-induced arthritis in mouse models.[3]

Inflammatory Bowel Disease (IBD): While constitutively expressed in the small intestine,
CCL25 expression is significantly upregulated in the inflamed colon of patients with colitis and
correlates with disease severity.[6] The CCL25/CCR9 axis is involved in the recruitment of
effector T cells to the inflamed gut mucosa.[6][7] Studies in mouse models of colitis have
shown that the absence of CCL25 or CCR9 can exacerbate the disease, suggesting a complex
regulatory role in intestinal inflammation.[3]

Cancer

The CCL25/CCR9 axis is implicated in promoting tumor growth, metastasis, and
chemoresistance in a variety of cancers.

Non-Small Cell Lung Cancer (NSCLC): High expression of CCL25 and CCR9 is associated
with tumor metastasis and poor survival in NSCLC patients.[9] The interaction of CCL25 with
CCR9 on NSCLC cells promotes cell migration and invasion by upregulating vascular
endothelial growth factor (VEGF) and matrix metalloproteinases (MMPs).[9] Furthermore, this
signaling pathway suppresses apoptosis in lung cancer cells by activating the PI3K/Akt
pathway.[10]

Prostate Cancer: Prostate cancer cells express functional CCR9, and its interaction with
CCL25 activates anti-apoptotic pathways, promoting cell survival.[11] Blockade of the
CCL25/CCR9 axis has been shown to enhance the cytotoxic effects of chemotherapeutic
agents like etoposide in both in vitro and in vivo models.[11]

Breast Cancer: The CCL25/CCR9 signaling pathway provides a survival advantage to breast
cancer cells and can inhibit cisplatin-induced apoptosis.[1] It is also involved in the metastasis
of breast cancer cells.[1]
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Other Cancers: The CCL25/CCR9 axis has also been implicated in the pathogenesis of

melanoma, leukemia, ovarian cancer, and hepatocellular carcinoma, primarily by promoting cell

migration, invasion, and survival.[1][4][12] Interestingly, in colorectal cancer, while CCL25 can

stimulate proliferation, it has also been shown to inhibit invasion and metastasis in early-stage

disease.[13]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on CCL25 in

disease models.
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Experimental Protocols
In Vitro Chemotaxis (Transwell Migration) Assay

This protocol is designed to assess the chemotactic effect of CCL25 on CCR9-expressing cells.

Materials:

o CCR9-expressing cells (e.g., T-cell lines, cancer cell lines)

e Serum-free cell culture medium

¢ Recombinant CCL25
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Transwell inserts (e.g., 8 um pore size)
24-well plates
Fixation and staining reagents (e.g., methanol, crystal violet)

Microscope

Protocol:

Cell Preparation: Culture CCR9-expressing cells to 70-80% confluency. Serum-starve the
cells for 4-24 hours prior to the assay to reduce basal migration. Harvest and resuspend the
cells in serum-free medium at a concentration of 1 x 1076 cells/mL.

Assay Setup:

o Add 600 pL of serum-free medium containing the desired concentration of CCL25 (e.qg.,
100 ng/mL) to the lower wells of a 24-well plate.[9] Include a negative control well with
serum-free medium only.

o Carefully place the transwell inserts into the wells.
o Add 100 pL of the cell suspension (1 x 1075 cells) to the upper chamber of each insert.

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 2-24 hours. The optimal
incubation time should be determined empirically for each cell type.

Quantification of Migrated Cells:
o After incubation, remove the transwell inserts.

o Gently remove the non-migrated cells from the upper surface of the membrane with a
cotton swab.

o Fix the migrated cells on the bottom surface of the membrane with methanol for 10
minutes.

o Stain the cells with 0.5% crystal violet for 15 minutes.
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o Wash the inserts with water and allow them to air dry.

o Count the number of migrated cells in several random fields of view under a microscope.
Alternatively, the dye can be eluted and the absorbance measured.

In Vivo Administration of Anti-CCL25 Antibody in a
Mouse Model

This protocol provides a general guideline for the systemic administration of a CCL25
neutralizing antibody in a mouse disease model.

Materials:

Disease model mice (e.g., NOD.H2h4 for Sjégren’'s syndrome)

Anti-CCL25 monoclonal antibody

Isotype control antibody

Sterile phosphate-buffered saline (PBS)

Syringes and needles for intraperitoneal injection
Protocol:

o Animal Acclimatization: Acclimatize the mice to the housing conditions for at least one week
before the start of the experiment.

o Treatment Groups: Divide the mice into at least three groups: anti-CCL25 antibody, isotype
control antibody, and vehicle control (PBS).

o Antibody Preparation: Dilute the anti-CCL25 and isotype control antibodies to the desired
concentration in sterile PBS. A typical dose is 20 pg per mouse.[16]

o Administration: Administer the prepared solutions via intraperitoneal injection. The injection
volume is typically 100-200 pL. The frequency of administration will depend on the half-life of
the antibody and the experimental design (e.g., three times per week).[16]
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» Monitoring: Monitor the mice regularly for changes in body weight, clinical signs of disease,
and overall health.

» Endpoint Analysis: At the end of the study, collect tissues and/or blood for analysis (e.g.,
histology, flow cytometry, cytokine analysis) to evaluate the therapeutic effect of the CCL25
blockade.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: CCL25/CCRS9 Signaling Pathways.
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Caption: Transwell Migration Assay Workflow.
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Caption: In Vivo Antibody Treatment Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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